1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)-2-((4-fluorophenyl)thio)ethanone

• IUPAC Name: 1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-2-(4-fluorophenyl)sulfanylethanone
• InChI: InChI=1S/C19H20FNO3S2/c20-16-6-8-17(9-7-16)25-14-19(22)21-11-10-18(26(23,24)13-12-21)15-4-2-1-3-5-15/h1-9,18H,10-14H2
• InChI Key: SXVGVLLRZVOPME-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2)C(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C19H20FNO3S2
• Molecular Weight: 393.5 g/mol

Description

1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)-2-((4-fluorophenyl)thio)ethanone is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Efficient Synthesis of NK(1) Receptor Antagonist Aprepitant

An efficient stereoselective synthesis of the orally active NK(1) receptor antagonist Aprepitant demonstrates the importance of specific chemical compounds in the development of pharmaceutical agents. This synthesis involved direct condensation, Lewis acid-mediated coupling, and unique stereoselective processes, highlighting the complex chemistry involved in creating effective drugs (Brands et al., 2003).

Degradation Mechanisms of Phenolic Beta-1 Lignin Substructure Model Compounds

Research on the degradation mechanisms of phenolic beta-1 lignin substructure model compounds by laccase from Coriolus versicolor offers insights into the environmental and industrial applications of certain chemical compounds. Understanding these mechanisms can inform the development of processes for lignin degradation, which is crucial for biomass utilization and environmental sustainability (Kawai, Umezawa, & Higuchi, 1988).

Synthesis, Antimicrobial, and Antioxidant Activities of Imidazole-based Heterocycles

The synthesis of new imidazole-based heterocycles and their evaluation for antimicrobial, antioxidant, anti-hemolytic, and cytotoxic activities illustrate the potential biomedical applications of complex organic compounds. Such research not only contributes to the discovery of new drugs but also enhances our understanding of the relationship between chemical structure and biological activity (Abdel-Wahab, Awad, & Badria, 2011).

Novel Bioactive Molecule Synthesis for Anti-oxidant and Anti-microbial Agents

The synthesis of novel bioactive molecules, such as 3-(2-substituted)-1H-indol-3-yl)-1-(thiophen-2yl)prop-2-en-1-one chalcone derivatives, and their evaluation for anti-oxidant and anti-microbial activities, underscores the ongoing search for new therapeutic agents. Such studies are pivotal in identifying compounds with potential use in treating oxidative stress-related diseases and infections (Gopi, Sastry, & Dhanaraju, 2016).

Microwave-Assisted Synthesis of Anti-Breast Cancer Agents

Research into the microwave-assisted synthesis of thiazolyl(hydrazonoethyl)thiazoles as potential anti-breast cancer agents demonstrates the role of innovative synthetic methods in accelerating the discovery of anticancer drugs. This approach not only reduces synthesis time but also may lead to compounds with significant therapeutic potential (Mahmoud et al., 2021).